Cas no 28957-04-2 (Oridonin)

• Product Name: Oridonin
• CAS No: 28957-04-2
• MF: C₂₀H₂₈O₆
• MW: 364.4327
• MDL: MFCD00221762
• CID: 53402
• PubChem ID: 29927679
• Update Time: 2025-10-21

Oridonin Chemical and Physical Properties

Names and Identifiers

• Oridonin
• ISODONAL
• (1S,4AR,5S,6S,14S)-1,5,6,14-Tetrahydroxy-4,4-dimethyl-8-methylenedecahydro-1H-6,11b-(epoxymethano)-6a,9-methanocyclohepta[a]naphthalen-7(8H)-one
• RUBESCENSIN A
• (14r)-7-alpha,20-epoxy-1-alpha,6-beta,7,14-tetrahydroxykaur-16-en-15-one
• (1-alpha,6-beta,7-alpha,14r)-7,20-epoxy-1,6,7,14-tetrahydroxykaur-16-en-15-o
• 20-epoxy-1-alpha,6-beta,7,14-tetrahydroxy-7-alph(14r)-kaur-16-en-15-on
• Kaur-16-en-15-one, 7,20-epoxy-1,6,7,14-tetrahydroxy-, (1a,6b,7a,14R)-
• ORIDONIN (RG)
• RUBESCENSIN A(RG)
• 7a,20-Epoxy-1a,6b,7,14-tetrahydroxy-Kaur-16-en-15-one Isodonol
• Isodonol
• megathyrin A
• Rabdosia rubescens
• Rubescensin
• MLS003115310
• CO0038
• SMR001830890
• 9,10,15,18-Tetrahydroxy-12,12-dimethyl-6-methylidene-17-oxapentacyclo[7.6.2.15,8.01,11.02,8]octadeca
• 9,10,15,18-Tetrahydroxy-12,12-dimethyl-6-methylidene-17-oxapentacyclo[7.6.2.15,8.01,11.02,8]octadecan-7-one
• A876572
• AS-15421
• CHEBI:138236
• 0APJ98UCLQ
• CHEMBL1164920
• KAUR-16-EN-15-ONE, 7-alpha,20-EPOXY-1-alpha,6-beta,7,14-TETRAHYDROXY-, (14R)-
• 28957-04-2
• AKOS025310967
• ORIDONIN [INCI]
• PURE ORIDONIN
• KAUR-16-EN-15-ONE, 7,20-EPOXY-1,6,7,14-TETRAHYDROXY-, (1.ALPHA.,6.BETA.,7.ALPHA.,14R)-
• CS-0007086
• NSC 250682
• H10339
• A,6
• Z2037317501
• Kaur-16-en-15-one, 7,20-epoxy-1,6,7,14-tetrahydroxy-, (1alpha,6beta,7alpha,14R)-
• (1alpha,6beta,7alpha,14R)-7,20-epoxy-1,6,7,14-tetrahydroxykaur-16-en-15-one
• A,14R)-1,5,6,14-Tetrahydroxy-4,4-dimethyl-8-methylenedecahydro-1H-6,11b-(epoxymethano)-6a,9-methanocyclohepta[a]naphthalen-7(8H)-one
• SCHEMBL19217133
• A,7
• (1
• NSC-250682
• Q27236543
• Curator_000006
• BDBM50605174
• CCG-208386
• Oridonine
• O0387
• Rubescenin
• (1-alpha,6-beta,7-alpha,14R)-7,20-Epoxy-1,6,7,14-tetrahydroxykaur-16-en-15-one
• (1alpha,5beta,6beta,7alpha,8alpha,9beta,10alpha,13alpha,14R)-1,6,7,14-tetrahydroxy-7,20-epoxykaur-16-en-15-one
• DTXSID201021760
• 7?,20-Epoxy-1?,6?,7,14-tetrahydroxykaur-16-en-15-one
• NSC-250682; Isodonol
• KAUR-16-EN-15-ONE, 7.ALPHA.,20-EPOXY-1.ALPHA.,6.BETA.,7,14-TETRAHYDROXY-, (14R)-
• HY-N0004
• UNII-0APJ98UCLQ
• Ent-Oridonin
• CHEMBL454570
• SCHEMBL16283627
• AKOS040737172
• Compound NP-024372
• BDBM50575106
• Oridonin,(S)
• LS-14810
• 7a,20-Epoxy-1a,6b,7,14-tetrahydroxy-Kaur-16-en-15-one; oridonin; rubescensin A
• CHEMBL1980693
• 28957-10-0
• FT-0654913
• 18288-82-9
• SCHEMBL13533177
• lasidonin
• AKOS032949870
• SCHEMBL24209226
• MLSMR
• ISODONOL ORIDONIN Oridonin Kaur-16-en-15-one, 7,20-epoxy-1,6,7,14-tetrahydroxy-, (1a,6b,7a,14R)-
• Oridonin,98%

• MDL： MFCD00221762
• Inchi： 1S/C20H28O6/c1-9-10-4-5-11-18-8-26-20(25,19(11,14(9)22)15(10)23)16(24)13(18)17(2,3)7-6-12(18)21/h10-13,15-16,21,23-25H,1,4-8H2,2-3H3
• InChI Key： SDHTXBWLVGWJFT-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C23C([H])(C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C2([H])C([H])(C1(C12C(C(=C([H])[H])C([H])(C([H])([H])C([H])([H])C31[H])C2([H])O[H])=O)O[H])O[H])O[H]

Computed Properties

• Exact Mass: 364.18900
• Monoisotopic Mass: 364.188589
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107
• Isotope Atom Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 107
• Molecular Weight: 364.4

Experimental Properties

• Color/Form: Colorless prismatic crystals
• Density: 1.42g/cm3
• Melting Point: 248-250 ºC
• Boiling Point: 599.8℃/760mmHg
• Flash Point: 215°C
• Refractive Index: 1.635
• Solubility: DMSO: >20mg/mL
• PSA: 107.22000
• LogP: 0.37560
• Vapor Pressure: 6.9E-17mmHg at 25°C

Oridonin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H351
• Warning Statement： P281
• WGK Germany：2
• Hazard Category Code： 40
• Safety Instruction： 36/37-24/25
• RTECS：NZ8177000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids
• Diterpenoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances